Cas no 1823251-57-5 (1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol
• CAS No: 1823251-57-5
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• MDL: MFCD27953054
• CID: 5172251
• Update Time: 2026-03-04

1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol
• 4-Chloro-α-cyclopropyl-3-fluoro-α-methylbenzenemethanol
• Benzenemethanol, 4-chloro-α-cyclopropyl-3-fluoro-α-methyl-

• MDL： MFCD27953054
• Inchi： 1S/C11H12ClFO/c1-11(14,7-2-3-7)8-4-5-9(12)10(13)6-8/h4-7,14H,2-3H2,1H3
• InChI Key： FBTSHTUYJLFLLM-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(C)O)=CC=C(Cl)C(F)=C1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 295.4±25.0 °C(Predicted)
• pka: 13.70±0.29(Predicted)

Additional information on 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol

1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol: A Comprehensive Overview

The compound with CAS No. 1823251-57-5, commonly referred to as 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloro-fluorophenyl group with a cyclopropyl ethanol moiety, making it a versatile building block for various applications.

1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol is synthesized through a series of carefully designed reactions, often involving Friedel-Crafts alkylation or other advanced organic synthesis techniques. The presence of the chloro and fluoro substituents on the aromatic ring imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the potential of 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have demonstrated that this compound exhibits remarkable selectivity towards certain protein targets, making it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol has also been explored in materials science. Its cyclopropyl group contributes to its mechanical stability, while the aromatic substituents enhance its electronic properties. This makes it an ideal candidate for use in advanced materials such as polymers and nanocomposites.

The synthesis of CAS No. 1823251-57-5 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for large-scale production.

Moreover, the compound's ability to undergo various functional group transformations has made it a valuable intermediate in the synthesis of more complex molecules. For instance, its conversion into esters or ethers has opened new avenues for exploring its applications in pharmaceuticals and agrochemicals.

From an environmental standpoint, 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol has been studied for its biodegradability and eco-toxicological profile. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and agricultural settings.

In conclusion, CAS No. 1823251-57-5, or 1-(4-Chloro-3-fluorophenyl)-1-cyclopropyl ethanol, is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in advancing modern chemistry and pharmacology.